Cas no 951883-99-1 (2-Bromo-N-pentylbenzenesulfonamide)
2-Bromo-N-pentylbenzenesulfonamide is a brominated benzenesulfonamide derivative featuring a pentyl substituent on the nitrogen atom. This compound is of interest in synthetic organic chemistry, particularly as an intermediate in the preparation of more complex sulfonamide-based structures. The bromine moiety offers a reactive site for further functionalization, enabling cross-coupling or nucleophilic substitution reactions. The pentyl chain enhances solubility in organic solvents, facilitating handling in various reaction conditions. Its well-defined structure and reactivity make it a valuable building block for pharmaceutical and agrochemical research, where sulfonamide frameworks are often utilized. The compound is typically characterized by NMR and mass spectrometry for purity verification.
951883-99-1 structure
Product Name:2-Bromo-N-pentylbenzenesulfonamide
CAS No:951883-99-1
MF:C11H16BrNO2S
MW:306.219241142273
MDL:MFCD09800967
CID:857682
PubChem ID:3689994
Update Time:2025-06-07
2-Bromo-N-pentylbenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-N-pentylbenzenesulfonamide
- CS-0205636
- BNB88399
- 951883-99-1
- BS-24844
- MFCD09800967
- AKOS008678589
- DTXSID40395088
- 2-Bromo-N-pentylbenzenesulphonamide
- SB82819
- N-Pentyl 2-bromobenzenesulfonamide
-
- MDL： MFCD09800967
- Inchi： 1S/C11H16BrNO2S/c1-2-3-6-9-13-16(14,15)11-8-5-4-7-10(11)12/h4-5,7-8,13H,2-3,6,9H2,1H3
- InChI Key： FQFQJMKWUBSIRQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1S(NCCCCC)(=O)=O
Computed Properties
- Exact Mass: 305.00900
- Monoisotopic Mass: 305.00851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- PSA: 54.55000
- LogP: 4.38930
2-Bromo-N-pentylbenzenesulfonamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
2-Bromo-N-pentylbenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019086822-10g |
2-Bromo-N-pentylbenzenesulfonamide |
951883-99-1 | 95% | 10g |
$400.00 | 2023-08-31 | |
| Apollo Scientific | OR11633-1g |
2-Bromo-N-pentylbenzenesulphonamide |
951883-99-1 | 1g |
£90.00 | 2023-09-02 | ||
| Apollo Scientific | OR11633-5g |
2-Bromo-N-pentylbenzenesulphonamide |
951883-99-1 | 5g |
£280.00 | 2023-09-02 | ||
| TRC | B687358-100mg |
2-Bromo-N-pentylbenzenesulfonamide |
951883-99-1 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B687358-250mg |
2-Bromo-N-pentylbenzenesulfonamide |
951883-99-1 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B687358-500mg |
2-Bromo-N-pentylbenzenesulfonamide |
951883-99-1 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B687358-1g |
2-Bromo-N-pentylbenzenesulfonamide |
951883-99-1 | 1g |
$ 98.00 | 2023-04-18 | ||
| Fluorochem | 213193-1g |
2-Bromo-N-pentylbenzenesulfonamide |
951883-99-1 | 95% | 1g |
￡76.00 | 2022-03-01 | |
| Fluorochem | 213193-5g |
2-Bromo-N-pentylbenzenesulfonamide |
951883-99-1 | 95% | 5g |
￡225.00 | 2022-03-01 | |
| Fluorochem | 213193-25g |
2-Bromo-N-pentylbenzenesulfonamide |
951883-99-1 | 95% | 25g |
￡850.00 | 2022-03-01 |
2-Bromo-N-pentylbenzenesulfonamide Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
951883-99-1 (2-Bromo-N-pentylbenzenesulfonamide) Related Products
- 951883-94-6(2-Bromo-N-isopropylbenzenesulfonamide)
- 951883-95-7(2-Bromo-N-cyclohexylbenzenesulfonamide)
- 918638-52-5(2-Bromo-N-(4-hydroxybutyl)benzene-1-sulfonamide)
- 1072944-95-6(3-Bromo-N-pentylbenzenesulfonamide)
- 951883-92-4(2-Bromo-N-propylbenzenesulfonamide)
- 1984-28-7(N-Butyl 4-bromobenzenesulfonamide)
- 1837-70-3(Benzenesulfonamide,4-bromo-N-hexadecyl-)
- 871269-09-9(N-Butyl 3-bromobenzenesulfonamide)
- 951883-93-5(2-Bromo-N-cyclopropylbenzenesulfonamide)
- 951885-17-9(N-Butyl 2-bromobenzenesulfonamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
